Cas no 899966-70-2 (N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(trifluoromethyl)benzamide
• CAS No: 899966-70-2
• MF: C₂₀H₁₄F₃N₅O₂
• MW: 413.352674007416
• CID: 5489635
• PubChem ID: 16804182
• Update Time: 2025-10-28

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(trifluoromethyl)benzamide
• N-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-4-(trifluoromethyl)benzamide
• F2823-0398
• N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-4-(trifluoromethyl)benzamide
• 899966-70-2
• AKOS024470459
• VU0501393-1
• N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(trifluoromethyl)benzamide

• Inchi： 1S/C20H14F3N5O2/c1-12-2-8-15(9-3-12)28-17-16(10-25-28)19(30)27(11-24-17)26-18(29)13-4-6-14(7-5-13)20(21,22)23/h2-11H,1H3,(H,26,29)
• InChI Key： IZGOUDYNJBHTQP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NN1C=NC2=C(C=NN2C2C=CC(C)=CC=2)C1=O)=O)(F)F

Computed Properties

• Exact Mass: 413.10995919g/mol
• Monoisotopic Mass: 413.10995919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.6Ų

Additional information on N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(trifluoromethyl)benzamide

Professional Introduction to Compound with CAS No. 899966-70-2 and Product Name: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(trifluoromethyl)benzamide

The compound identified by the CAS number 899966-70-2 and the product name N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(trifluoromethyl)benzamide represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

At the core of this compound's structure lies a pyrazolo[3,4-d]pyrimidine scaffold, which is a well-documented motif in medicinal chemistry. Pyrazolo[3,4-d]pyrimidines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of a 4-methylphenyl group at the 1-position of the pyrazolo[3,4-d]pyrimidine ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the 4-(trifluoromethyl)benzamide moiety at the 5-position introduces a trifluoromethyl group, a substituent that is frequently employed to improve metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies suggest that the N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl part of the molecule may interact with enzymes and receptors involved in cell signaling pathways relevant to diseases such as cancer and inflammation. The trifluoromethylbenzamide component is particularly noteworthy for its potential role in modulating enzyme activity by enhancing binding affinity through hydrophobic interactions and dipole interactions.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data suggests that it may inhibit kinases involved in tumor growth and progression. Furthermore, its interaction with other enzymes and receptors has been explored using enzyme-linked immunosorbent assays (ELISAs) and surface plasmon resonance (SPR) techniques. These studies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective modifications to construct the complex pyrazolo[3,4-d]pyrimidine core. The introduction of the trifluoromethyl group at the 5-position was achieved through a palladium-catalyzed cross-coupling reaction, which highlights the importance of transition metal catalysis in contemporary synthetic methodologies. The final benzamide moiety was incorporated via an amide coupling reaction, demonstrating the versatility of modern synthetic techniques in constructing complex molecular architectures.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. Medicinal chemists are increasingly leveraging structure-based drug design principles to modify existing scaffolds and enhance their pharmacological properties. By systematically varying substituents such as the methylphenyl group or exploring alternative heterocyclic frameworks, researchers can fine-tune the biological activity and selectivity of this compound. This flexibility makes it an attractive scaffold for developing novel therapeutics targeting various diseases.

The development of new drugs is often hampered by challenges related to bioavailability and adverse effects. However, compounds like this one offer hope by incorporating features known to enhance drug-like properties. For example, the lipophilicity imparted by the methylphenyl group can improve oral bioavailability, while the trifluoromethyl group can enhance metabolic stability by resisting oxidative degradation. These features are critical considerations in drug design and development.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate these promising findings into clinical applications. Preclinical studies are necessary to evaluate the safety profile and efficacy of this compound before it can be considered for human trials. These studies will involve both in vitro assays to assess toxicity and pharmacokinetic properties as well as in vivo models to evaluate efficacy in disease models relevant to its intended therapeutic applications.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and interdisciplinary collaboration. Compounds like N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(trifluoromethyl)benzamide exemplify how innovative molecular design can lead to breakthroughs in therapeutic development. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for new treatments that address unmet medical needs.

In conclusion, the compound with CAS number 899966-70-2 represents a significant advancement in medicinal chemistry with its unique structural features and promising pharmacological properties. Its potential applications in treating various diseases make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its mechanism of action and optimize its pharmacological profile, this compound holds great promise for improving human health outcomes.